Cas no 1805157-53-2 (6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805157-53-2
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4812820
• Update Time: 2025-06-12

6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-5(10)3-1-2(7(16)17)4(15(18)19)6(14-3)20-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： OXFKSDUCFSRWAE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=C(N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2)

6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique electronic properties and reactivity. The presence of both difluoromethyl and trifluoromethoxy groups enhances its potential as a building block for drug discovery and crop protection agents. Researchers are increasingly interested in this molecule due to its ability to modulate biological pathways, making it a valuable candidate for targeted therapies and sustainable agriculture solutions.

The structural complexity of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) offers a wide range of synthetic possibilities. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility is particularly relevant in the context of precision medicine, where researchers seek to develop compounds with high specificity and minimal side effects. Additionally, the nitro group in the 3-position provides a handle for further chemical modifications, making this compound a versatile intermediate in organic synthesis.

In the agrochemical sector, 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) has garnered attention for its potential role in developing next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals is a growing trend, as these modifications often improve bioavailability, stability, and environmental compatibility. With increasing global demand for sustainable farming practices, this compound could play a pivotal role in addressing challenges related to pest resistance and crop yield optimization.

The synthesis of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) typically involves multi-step reactions, including halogenation, nitration, and carboxylation. Advanced techniques such as flow chemistry and catalyzed cross-coupling are often employed to achieve high yields and purity. These methods align with the broader industry shift toward green chemistry principles, minimizing waste and energy consumption. As the pharmaceutical and agrochemical sectors prioritize environmentally friendly synthesis, this compound's production processes are likely to evolve further.

From a regulatory perspective, 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) is subject to standard safety and handling protocols for laboratory chemicals. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage. The compound's stability under various conditions makes it suitable for long-term storage, provided it is kept in a cool, dry environment away from incompatible materials.

The commercial availability of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) is limited to specialized chemical suppliers, reflecting its niche application scope. Pricing and packaging options vary depending on purity requirements and order volume. For researchers seeking alternatives or derivatives, several structural analogs with similar functional groups are available, offering flexibility in experimental design. The growing interest in fluorinated compounds across multiple industries suggests that demand for this chemical will likely increase in the coming years.

Future research directions for 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805157-53-2) may include exploration of its biological activity against specific targets, optimization of synthetic routes for scale-up, and investigation of its environmental fate. As computational methods like molecular docking and QSAR modeling become more sophisticated, virtual screening of this compound's potential applications could accelerate discovery timelines. The integration of artificial intelligence in chemical research may uncover novel uses for this molecule that are not immediately apparent through traditional approaches.